Cas no 646518-45-8 (2-Propen-1-ol, 3-(6-methoxy-3-pyridinyl)-2-methyl-, (2E)-)

• Product Name: 2-Propen-1-ol, 3-(6-methoxy-3-pyridinyl)-2-methyl-, (2E)-
• CAS No: 646518-45-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 419859
• PubChem ID: 69261014
• Update Time: 2025-04-19

2-Propen-1-ol, 3-(6-methoxy-3-pyridinyl)-2-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(6-methoxy-3-pyridinyl)-2-methyl-, (2E)-
• 3-(6-methoxypyridin-3-yl)-2-methylprop-2-en-1-ol
• DTXSID20740133
• 646518-45-8

• Inchi： 1S/C10H13NO2/c1-8(7-12)5-9-3-4-10(13-2)11-6-9/h3-6,12H,7H2,1-2H3
• InChI Key： UJQKPSJFQYXMMX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C=C(C)CO

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers